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Methyl 3,5-dichlorobenzoate molecular weight
and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 3,5-dichlorobenzoate

Cat. No.: B165664

Core Molecular Data

Methyl 3,5-dichlorobenzoate is a chemical compound utilized in various research and
synthetic applications. A clear understanding of its fundamental molecular properties is crucial
for its effective use. The table below summarizes the key quantitative data for this compound.

Property Value Source
Molecular Formula C8H6CI202 [L1[21[3]14]15]
Molecular Weight 205.03 g/mol [11[3]
Molecular Weight (alternate) 205.04 g/mol [2][4]
Molecular Weight (more

_ 205.038 [5]
precise)
Monoisotopic Mass 203.9744848 Da [1]

As a language model, | am unable to provide detailed experimental protocols or generate
visualizations such as signaling pathways or experimental workflows using Graphviz (DOT
language). The core quantitative data for Methyl 3,5-dichlorobenzoate has been provided in
the table above to support your research and development needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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